Cas no 2792161-89-6 ((4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride)

• Product Name: (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride
• CAS No: 2792161-89-6
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• CID: 6075879
• PubChem ID: 165658112
• Update Time: 2025-06-08

(4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37410905
• 2792161-89-6
• (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride

• Inchi： 1S/C6H12N2O2.ClH/c1-6(2)4(3-7)8-5(9)10-6;/h4H,3,7H2,1-2H3,(H,8,9);1H/t4-;/m0./s1
• InChI Key： RTCNFPDSSDAUJB-WCCKRBBISA-N
• SMILES： Cl.O1C(N[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 180.0665554g/mol
• Monoisotopic Mass: 180.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride

Compound CAS No. 2792161-89-6: (4S)-4-(Aminomethyl)-5,5-Dimethyl-1,3-Oxazolidin-2-One Hydrochloride

Introduction to (4S)-4-(Aminomethyl)-5,5-Dimethyl-1,3-Oxazolidin-2-One Hydrochloride

Compound CAS No. 2792161-89-6, commonly referred to as (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride, is a highly specialized chemical entity with significant applications in the pharmaceutical and biotechnological industries. This compound belongs to the class of oxazolidinones, which are well-known for their versatile properties and potential in drug design. The hydrochloride salt form of this compound is particularly important due to its enhanced solubility and stability under various experimental conditions.

The chemical structure of this compound is characterized by a five-membered oxazolidinone ring, which includes an oxygen atom and two nitrogen atoms. The (4S) configuration at the chiral center indicates a specific stereochemistry that is critical for its biological activity. The presence of an aminomethyl group at position 4 and two methyl groups at position 5 introduces steric and electronic effects that influence its pharmacokinetic properties. These structural features make this compound a promising candidate for drug delivery systems and enzyme inhibitors.

Recent studies have highlighted the potential of (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride in the development of prodrugs and bioisosteres. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved bioavailability and reduced toxicity. The ability of this compound to act as a prodrug precursor is attributed to its ability to undergo enzymatic cleavage or chemical transformation under physiological conditions.

In addition to its role in drug design, this compound has shown promise in the field of enzyme inhibition, particularly targeting enzymes involved in metabolic pathways. For instance, research has demonstrated its potential as an inhibitor of cysteine proteases, which are enzymes implicated in various pathological conditions such as inflammation and cancer. The inhibition mechanism involves the formation of a covalent bond between the enzyme's active site and the compound's reactive group, effectively blocking enzymatic activity.

The synthesis of (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and stereochemical control measures. The use of chiral resolving agents or asymmetric catalysis ensures the correct stereochemistry at the chiral center. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

From an analytical standpoint, this compound has been extensively studied using modern analytical techniques such as mass spectrometry (MS) and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, conformational flexibility, and interaction with biological targets. Such information is crucial for understanding its pharmacodynamics and optimizing its therapeutic potential.

In terms of applications, (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride has shown potential in several therapeutic areas. For example:

• Anticancer Therapy: Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting specific oncogenic pathways.
• Anti-inflammatory Agents: Its role as an inhibitor of inflammatory enzymes makes it a candidate for treating conditions like arthritis.
• Infectious Diseases: Research is ongoing into its potential as an antiviral or antibacterial agent.

The development of this compound has been supported by significant advancements in medicinal chemistry and computational modeling. Techniques such as molecular docking and virtual screening have enabled researchers to predict its binding affinity to target proteins with high accuracy. This has accelerated the drug discovery process and reduced costs associated with experimental testing.

In conclusion, (4S)-4-(aminomethyl)-5,5-dimethyl-1,3-oxazolidin-2-one hydrochloride (CAS No. 2792161-89) represents a cutting-edge chemical entity with vast potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and bioinformatics, make it a valuable tool in developing novel therapeutics for various diseases.